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Compound of Interest

Compound Name: (E)-5-Tetradecene

Cat. No.: B196200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(E)-5-Tetradecene is a long-chain alkene that has been identified as a component in various

natural sources, including the essential oil of Piper longum (long pepper).[1] While research

directly focusing on the biological activities of (E)-5-Tetradecene is limited, its structural

analogs and related long-chain alkenes have demonstrated potential as antimicrobial and

cytotoxic agents, as well as components of insect pheromones. This technical guide provides a

comprehensive overview of the physicochemical properties, synthesis, and analytical

characterization of (E)-5-Tetradecene. It also explores the potential biological significance by

examining the activities of structurally similar compounds and outlines detailed experimental

protocols for its synthesis and analysis. This document aims to serve as a foundational

resource for researchers investigating the potential applications of (E)-5-Tetradecene in drug

development and other scientific fields.

Physicochemical and Analytical Data
A summary of the key physicochemical and analytical data for (E)-5-Tetradecene is presented

below.

Table 1: Physicochemical Properties of (E)-5-Tetradecene
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Property Value Source

CAS Number 41446-66-6 [2]

Molecular Formula C₁₄H₂₈ [2]

Molecular Weight 196.37 g/mol [3]

IUPAC Name (E)-tetradec-5-ene [3]

Synonyms
trans-5-Tetradecene, (5E)-5-

Tetradecene
[4]

Appearance Colorless liquid (estimated) [1]

Boiling Point ~250 °C (estimated) [1]

Density
~0.8 g/cm³ at 20 °C

(estimated)
[1]

Solubility
Insoluble in water; soluble in

organic solvents
[1]

XLogP3 6.9 [3]

Table 2: Analytical Data for (E)-5-Tetradecene
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Analytical Method Data Source

Mass Spectrometry
Electron Ionization (EI) mass

spectrum available from NIST.
[2]

Gas Chromatography

Kovats Retention Index, non-

polar column, isothermal data

available from NIST.

[5]

¹H NMR

Spectral data for similar

structures (e.g., trans-5-

decene) are available and can

be used for comparative

analysis.

[6]

¹³C NMR

Spectral data for similar

structures (e.g., (5Z,7E)-5,7-

hexadecadiene) are available

and can be used for

comparative analysis.

[7]

Synthesis and Experimental Protocols
While specific, detailed protocols for the synthesis of (E)-5-Tetradecene are not extensively

published, general methods for the stereoselective synthesis of trans-alkenes are well-

established. The Wittig reaction is a prominent method for this purpose.

General Experimental Protocol for the Synthesis of
(E)-5-Tetradecene via the Wittig Reaction
The Wittig reaction involves the reaction of a phosphorus ylide with an aldehyde or ketone to

form an alkene.[8][9] For the synthesis of (E)-5-Tetradecene, a stabilized ylide would be

reacted with an appropriate aldehyde to favor the formation of the E-isomer.

Materials:

Triphenylphosphine
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An appropriate n-alkyl bromide (e.g., 1-bromononane)

A suitable aldehyde (e.g., pentanal)

A strong base (e.g., n-butyllithium)

Anhydrous solvent (e.g., tetrahydrofuran - THF)

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Preparation of the Phosphonium Salt: In a round-bottom flask under an inert atmosphere

(e.g., nitrogen or argon), dissolve triphenylphosphine in an appropriate anhydrous solvent.

Add the n-alkyl bromide dropwise with stirring. The reaction mixture is typically stirred at

room temperature or gently heated to facilitate the formation of the phosphonium salt. The

salt often precipitates from the solution and can be collected by filtration, washed with a non-

polar solvent, and dried.[10]

Formation of the Ylide: The dried phosphonium salt is suspended in anhydrous THF under

an inert atmosphere. The suspension is cooled in an ice bath, and a strong base (e.g., n-

butyllithium in hexanes) is added dropwise. The formation of the ylide is indicated by a color

change. The reaction is typically stirred for a period at low temperature.[11]

Wittig Reaction: The aldehyde (e.g., pentanal) is dissolved in anhydrous THF and added

dropwise to the ylide solution at low temperature. The reaction mixture is allowed to warm to

room temperature and stirred for several hours.[11]

Work-up and Purification: The reaction is quenched by the addition of water or a saturated

aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous

layer is extracted with an organic solvent (e.g., diethyl ether or hexanes). The combined

organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent

is removed under reduced pressure. The crude product is then purified by column

chromatography on silica gel to yield pure (E)-5-Tetradecene.[8]

General Protocol for GC-MS Analysis
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Gas chromatography-mass spectrometry (GC-MS) is a key analytical technique for the

identification and purity assessment of volatile compounds like (E)-5-Tetradecene.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

Capillary column suitable for hydrocarbon analysis (e.g., SE-30, OV-101).[5]

Procedure:

Sample Preparation: Prepare a dilute solution of the synthesized (E)-5-Tetradecene in a

volatile organic solvent (e.g., hexane or dichloromethane).

GC Separation: Inject a small volume of the sample into the GC. The oven temperature

program should be optimized to achieve good separation of the components. A typical

program might start at a low temperature, hold for a few minutes, and then ramp up to a

higher temperature.[12]

MS Detection: As the components elute from the GC column, they are introduced into the

mass spectrometer. The molecules are ionized by electron impact, and the resulting

fragments are separated by their mass-to-charge ratio.

Data Analysis: The retention time of the peak corresponding to (E)-5-Tetradecene can be

compared to that of an authentic standard. The mass spectrum of the peak can be compared

to a reference library, such as the NIST Mass Spectral Library, for confirmation of its identity.

[2]

Biological Activity and Potential Applications
Direct experimental data on the biological activity of (E)-5-Tetradecene is scarce in the current

scientific literature. However, studies on structurally related long-chain alkenes and alkanes

provide insights into its potential biological roles.

Antimicrobial and Antifungal Activity
While (E)-5-Tetradecene itself has not been extensively tested, its isomer, 1-tetradecene, has

been identified as a component of plant extracts with antimicrobial and antioxidant properties.
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[1] The saturated analog, tetradecane, has been shown to possess broad antibacterial and

antifungal properties.[13] These findings suggest that (E)-5-Tetradecene could be a candidate

for antimicrobial screening.

General Protocol for Antimicrobial Susceptibility Testing (Broth Microdilution):

Preparation of Inoculum: A standardized suspension of the test microorganism (e.g.,

Staphylococcus aureus, Escherichia coli, Candida albicans) is prepared in a suitable broth

medium.

Serial Dilution: (E)-5-Tetradecene is serially diluted in a 96-well microtiter plate containing

the broth medium to obtain a range of concentrations.

Inoculation: Each well is inoculated with the standardized microbial suspension.

Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24-48 hours).

Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the

lowest concentration of the compound that visibly inhibits the growth of the microorganism.

Cytotoxicity
The cytotoxicity of long-chain alkenes is an area of interest in drug development. Studies on

other long-chain unsaturated hydrocarbons suggest that their cytotoxic effects can be

influenced by chain length and the degree of unsaturation.[14] The potential for (E)-5-
Tetradecene to exhibit cytotoxic activity against cancer cell lines warrants investigation.

General Protocol for MTT Cytotoxicity Assay:

Cell Seeding: Human cancer cell lines (e.g., MCF-7, HeLa) are seeded into 96-well plates

and allowed to adhere overnight.

Compound Treatment: The cells are treated with various concentrations of (E)-5-
Tetradecene for a specified duration (e.g., 24, 48, or 72 hours).

MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is

added to each well, and the plate is incubated to allow for the formation of formazan crystals

by viable cells.
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Solubilization and Absorbance Measurement: The formazan crystals are solubilized, and the

absorbance is measured using a microplate reader.

Data Analysis: The percentage of cell viability is calculated relative to untreated control cells,

and the IC₅₀ (the concentration that inhibits 50% of cell growth) is determined.

Role as a Semiochemical
(E)-5-Tetradecene has been identified as a minor component in the sex pheromone blends of

some insect species.[1] Pheromones are chemical signals that mediate interactions between

individuals of the same species and have applications in pest management.[15] The role of

(E)-5-Tetradecene in the chemical ecology of these insects is an area for further research.

Signaling Pathways and Mechanisms of Action
(Hypothetical)
There is currently no direct evidence for any specific signaling pathways modulated by (E)-5-
Tetradecene. The mechanisms of action for the biological activities of related long-chain

hydrocarbons are not fully elucidated but are thought to involve disruption of cell membrane

integrity or interaction with intracellular hydrophobic targets.

Visualizations
As there are no established signaling pathways for (E)-5-Tetradecene, the following diagrams

illustrate a generalized synthetic workflow and a conceptual diagram of its potential biological

activities based on related compounds.

Generalized Wittig Synthesis of (E)-5-Tetradecene
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of (E)-5-Tetradecene via the Wittig reaction.

Potential Biological Activities of (E)-5-Tetradecene
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Caption: Conceptual diagram of the potential biological activities of (E)-5-Tetradecene.

Conclusion and Future Directions
(E)-5-Tetradecene is a readily characterizable long-chain alkene with established methods for

its synthesis and analysis. While its presence in natural sources is known, its biological

activities remain largely unexplored. The antimicrobial and cytotoxic potential suggested by

related compounds indicates that (E)-5-Tetradecene is a promising candidate for further

investigation in drug discovery and development. Future research should focus on the

systematic evaluation of its biological effects using in vitro and in vivo models to elucidate its

mechanisms of action and potential therapeutic applications. The exploration of its role as a

semiochemical could also lead to novel applications in agriculture and pest management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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